Cas no 941951-66-2 (N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide)

• Product Name: N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• CAS No: 941951-66-2
• MF: C₂₅H₂₁FN₂O₅S
• MW: 480.508048772812
• CID: 6598512
• PubChem ID: 18593161
• Update Time: 2025-10-12

N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• AKOS024481189
• 4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]-N-(4-fluorophenyl)butanamide
• 941951-66-2
• N-(4-fluorophenyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• F3247-0148
• Butanamide, 4-[[(9,10-dihydro-9,10-dioxo-2-anthracenyl)sulfonyl]methylamino]-N-(4-fluorophenyl)-

• Inchi： 1S/C25H21FN2O5S/c1-28(14-4-7-23(29)27-17-10-8-16(26)9-11-17)34(32,33)18-12-13-21-22(15-18)25(31)20-6-3-2-5-19(20)24(21)30/h2-3,5-6,8-13,15H,4,7,14H2,1H3,(H,27,29)
• InChI Key： WQQTXTFRZWIYHR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CCCN(S(C1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)=O)C

Computed Properties

• Exact Mass: 480.11552111g/mol
• Monoisotopic Mass: 480.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• pka: 13.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide

Recent Advances in the Study of N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS: 941951-66-2)

The compound N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS: 941951-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its anthraquinone sulfonamide core, exhibits promising biological activities, particularly in the context of targeted therapies and drug development. The following research brief synthesizes the latest findings related to this compound, highlighting its potential applications, mechanisms of action, and current challenges in its development.

Recent studies have focused on elucidating the molecular interactions and pharmacological properties of 941951-66-2. One key area of investigation is its role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound effectively disrupts the binding between oncogenic transcription factors and their co-regulators, leading to apoptosis in tumor cells. The study employed X-ray crystallography and molecular docking simulations to reveal the precise binding mode of 941951-66-2 within the target protein's hydrophobic pocket.

In addition to its anticancer potential, 941951-66-2 has shown activity against inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits NF-κB signaling by selectively targeting the IKK complex. This finding suggests its utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Notably, the fluorophenyl moiety of the molecule was identified as critical for enhancing its bioavailability and metabolic stability in preclinical models.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 941951-66-2. A recent pharmacokinetic study highlighted its limited aqueous solubility and moderate plasma half-life, which may necessitate formulation strategies such as nanoparticle encapsulation or prodrug derivatization. Furthermore, toxicological assessments are ongoing to evaluate its safety profile in vivo, with preliminary data indicating dose-dependent hepatotoxicity at higher concentrations.

In conclusion, N-(4-fluorophenyl)-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide represents a versatile scaffold for drug discovery, with demonstrated efficacy in oncology and inflammation. Future research should prioritize structural optimization to improve its drug-like properties and expand its therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into viable clinical candidates.